Cas no 1255207-86-3 (Methyl 3-bromo-2-but-3-en-1-ylbenzoate)

Methyl 3-bromo-2-but-3-en-1-ylbenzoate structure
1255207-86-3 structure
Product Name:Methyl 3-bromo-2-but-3-en-1-ylbenzoate
CAS No:1255207-86-3
MF:C12H13BrO2
MW:269.134423017502
CID:2126673
Update Time:2023-08-04

Methyl 3-bromo-2-but-3-en-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-2-(but-3-enyl)benzoate
    • methyl 3-bromo-2-but-3-en-1-ylbenzoate
    • YGQFGQYLISNVGN-UHFFFAOYSA-N
    • methyl 3-brorno-2-but-3-en-1-ylbenzoate
    • Methyl 3-bromo-2-but-3-en-1-ylbenzoate
    • Inchi: 1S/C12H13BrO2/c1-3-4-6-9-10(12(14)15-2)7-5-8-11(9)13/h3,5,7-8H,1,4,6H2,2H3
    • InChI Key: YGQFGQYLISNVGN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(=O)OC)=C1CCC=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Topological Polar Surface Area: 26.3
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